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Compound of Interest

Compound Name: Arcaine sulfate

Cat. No.: B081960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Arcaine sulfate is a potent pharmacological agent frequently utilized in neuroscience

research. It functions as a competitive antagonist at the polyamine site of the N-methyl-D-

aspartate (NMDA) receptor and also acts as an inhibitor of nitric oxide synthase (NOS).[1][2]

These properties make it a valuable tool for investigating glutamatergic neurotransmission,

synaptic plasticity, and the role of nitric oxide signaling in various physiological and pathological

processes. Accurate and consistent preparation of Arcaine sulfate stock solutions is critical for

obtaining reliable and reproducible experimental results. This document provides a detailed

protocol for the preparation, storage, and handling of Arcaine sulfate stock solutions.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Arcaine sulfate is presented in the

table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b081960?utm_src=pdf-interest
https://www.benchchem.com/product/b081960?utm_src=pdf-body
https://hellobio.com/arcaine-sulfate.html
https://www.tocris.com/products/arcaine-sulfate_0389
https://www.benchchem.com/product/b081960?utm_src=pdf-body
https://www.benchchem.com/product/b081960?utm_src=pdf-body
https://www.benchchem.com/product/b081960?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Synonyms
1,4-Diguanidinobutane sulfate salt, N,N'-1,4-

Butanediylbisguanidine sulfate[3][4]

CAS Number 14923-17-2

Molecular Formula C₆H₁₆N₆·H₂SO₄

Molecular Weight 270.31 g/mol

Appearance White crystalline solid

Purity ≥95% to >99% (depending on supplier)

Solubility

Soluble in water (up to 25 mM), PBS (pH 7.2) at

1 mg/ml, and 1 M NaOH at 50 mg/mL. Insoluble

in ethanol.

Storage (Solid) Room temperature

Experimental Protocols
Preparation of a 10 mM Arcaine Sulfate Stock Solution
in Water
This protocol describes the preparation of a 10 mM aqueous stock solution of Arcaine sulfate.

Materials:

Arcaine sulfate powder

Nuclease-free water

Calibrated analytical balance

Appropriate volumetric flask (e.g., 10 mL)

Magnetic stirrer and stir bar

Sterile conical tubes (e.g., 1.5 mL or 2 mL microcentrifuge tubes)
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Pipettes and sterile filter tips

Procedure:

Calculate the required mass of Arcaine sulfate:

To prepare 10 mL of a 10 mM stock solution, use the following calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.010 L x 270.31 g/mol

Mass (g) = 0.0027031 g = 2.70 mg

Weigh the Arcaine sulfate:

Tare a clean, dry weigh boat on the analytical balance.

Carefully weigh out 2.70 mg of Arcaine sulfate powder.

Dissolve the Arcaine sulfate:

Transfer the weighed powder to the 10 mL volumetric flask.

Add approximately 7-8 mL of nuclease-free water to the flask.

Place a magnetic stir bar in the flask and stir on a magnetic stirrer until the solid is

completely dissolved. The solution should be clear and colorless. To aid dissolution, the

tube can be warmed to 37°C and sonicated for a short period.

Adjust the final volume:

Once fully dissolved, carefully add nuclease-free water to the 10 mL mark on the

volumetric flask.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Aliquot and store:
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Dispense the stock solution into sterile microcentrifuge tubes in volumes appropriate for

your experimental needs to avoid repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Storage and Stability of Stock Solutions
Proper storage is crucial to maintain the integrity of the Arcaine sulfate stock solution.

Storage Condition Duration Notes

-20°C Up to 1 month
Recommended for short to

medium-term storage.

-80°C Up to 6 months
Recommended for long-term

storage.

Important Handling Notes:

It is recommended to prepare and use solutions on the same day if possible.

Before use, thaw the frozen aliquots at room temperature and ensure any precipitate is fully

redissolved.

Avoid repeated freeze-thaw cycles as this can degrade the compound.

Signaling Pathways and Experimental Workflows
Arcaine Sulfate Inhibition of the NMDA Receptor
Arcaine sulfate competitively antagonizes the polyamine binding site on the NMDA receptor,

thereby inhibiting its function. This is a key mechanism in its role in modulating synaptic

transmission.
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Start: Frozen
Arcaine Sulfate Stock
(e.g., 10 mM at -80°C)

Thaw aliquot at
room temperature

Vortex to ensure
homogeneity

Dilute stock solution
in appropriate buffer

or media to final
working concentration

Apply working solution
to experimental system

(e.g., cell culture)

End: Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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